Cas no 24974-74-1 (2-Bromobenzylsulfonyl Chloride)

• Product Name: 2-Bromobenzylsulfonyl Chloride
• CAS No: 24974-74-1
• MF: C₇H₆BrClO₂S
• MW: 269.543339252472
• MDL: MFCD06798044
• CID: 252175
• PubChem ID: 2761452
• Update Time: 2025-10-29

2-Bromobenzylsulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• (2-Bromophenyl)methanesulfonyl chloride
• 2-bromobenzylsulfonyl chloride
• Benzenemethanesulfonylchloride, 2-bromo-
• 2-Brombenzylsulfonylchlorid
• 2-bromobenzylsulphonyl chloride
• E76548
• EN300-96185
• FS-5364
• DTXSID30375778
• CS-0156635
• GEO-03862
• (2-bromophenyl)methanesulfonylChloride
• SCHEMBL271620
• 2-bromobenzylsulfonyl chloride, AldrichCPR
• 24974-74-1
• FT-0660316
• MFCD06798044
• Benzenemethanesulfonyl chloride, 2-bromo-
• RDRCWHIGMBAULL-UHFFFAOYSA-N
• AKOS010079448
• (2-bromophenyl)methanesulphonyl chloride
• 2-Bromobenzylsulfonylchloride
• DB-067289
• 2-Bromobenzylsulfonyl Chloride

• MDL： MFCD06798044
• Inchi： 1S/C7H6BrClO2S/c8-7-4-2-1-3-6(7)5-12(9,10)11/h1-4H,5H2
• InChI Key： RDRCWHIGMBAULL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CS(=O)(=O)Cl

Computed Properties

• Exact Mass: 267.89600
• Monoisotopic Mass: 267.896
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.746
• Melting Point: 78 °C
• Boiling Point: 345.2°C at 760 mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.599
• PSA: 42.52000
• LogP: 3.59850

2-Bromobenzylsulfonyl Chloride Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-Bromobenzylsulfonyl Chloride

Comprehensive Overview of 2-Bromobenzylsulfonyl Chloride (CAS No. 24974-74-1): Properties, Applications, and Industry Insights

2-Bromobenzylsulfonyl Chloride (CAS No. 24974-74-1) is a specialized sulfonyl chloride derivative widely recognized for its versatility in organic synthesis and pharmaceutical intermediates. This compound, characterized by its bromobenzyl and sulfonyl chloride functional groups, serves as a critical building block in the development of high-value chemicals. Its molecular structure, C₇H₆BrClO₂S, enables unique reactivity patterns, making it a focal point for researchers exploring cross-coupling reactions and catalysis.

In recent years, the demand for 2-Bromobenzylsulfonyl Chloride has surged due to its role in drug discovery and material science. With the rise of green chemistry trends, scientists are increasingly investigating its potential in sustainable synthesis methods. Searches for "eco-friendly sulfonation agents" and "efficient bromobenzyl derivatives" highlight the compound's alignment with modern industrial applications. Its stability under controlled conditions and compatibility with microwave-assisted reactions further enhance its appeal.

The compound's physicochemical properties—including a melting point range of 80–85°C and solubility in polar aprotic solvents like DMF—make it suitable for high-precision formulations. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a key concern for laboratories prioritizing "reagent-grade chemicals." Discussions in forums often center on "handling precautions for sulfonyl chlorides," emphasizing the need for proper storage in anhydrous environments.

From a commercial perspective, 24974-74-1 is frequently referenced in patents related to agrochemicals and electronic materials. Its utility in constructing heterocyclic frameworks aligns with the growing interest in "functionalized aromatics" for OLED and semiconductor applications. Supply chain analyses reveal that manufacturers are optimizing production to meet global demand, particularly from Asia-Pacific research hubs.

Emerging studies explore the compound's role in bioconjugation techniques, addressing popular queries like "how to modify biomolecules with sulfonyl chlorides." This intersects with the biotech industry's focus on targeted drug delivery systems. Furthermore, computational chemists utilize 24974-74-1 as a model substrate for DFT calculations, contributing to databases searched under "quantum chemistry benchmarks."

Regulatory compliance remains a priority, with 2-Bromobenzylsulfonyl Chloride requiring adherence to REACH and GHS classification standards. Safety data sheets emphasize its use in ventilated environments, resonating with workplace safety trends. The compound's storage stability (-20°C recommended) and shelf-life extension strategies are frequently discussed in chemical logistics forums.

In conclusion, CAS No. 24974-74-1 exemplifies the intersection of traditional organic chemistry and cutting-edge innovation. Its multifaceted applications—from peptide synthesis to advanced material design—ensure its continued relevance. As research evolves, this compound will likely play a pivotal role in addressing challenges like "scalable synthetic routes" and "selective functionalization," cementing its status as a keystone reagent in modern chemistry.